Cas no 2229343-90-0 (tert-butyl N-(3-{1-(hydroxymethyl)cyclopropylmethyl}-4-methoxyphenyl)carbamate)

• Product Name: tert-butyl N-(3-{1-(hydroxymethyl)cyclopropylmethyl}-4-methoxyphenyl)carbamate
• CAS No: 2229343-90-0
• MF: C₁₇H₂₅NO₄
• MW: 307.384705305099
• CID: 5939219
• PubChem ID: 165623920
• Update Time: 2025-06-13

tert-butyl N-(3-{1-(hydroxymethyl)cyclopropylmethyl}-4-methoxyphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(3-{1-(hydroxymethyl)cyclopropylmethyl}-4-methoxyphenyl)carbamate
• 2229343-90-0
• EN300-1882691
• tert-butyl N-(3-{[1-(hydroxymethyl)cyclopropyl]methyl}-4-methoxyphenyl)carbamate

• Inchi： 1S/C17H25NO4/c1-16(2,3)22-15(20)18-13-5-6-14(21-4)12(9-13)10-17(11-19)7-8-17/h5-6,9,19H,7-8,10-11H2,1-4H3,(H,18,20)
• InChI Key： NPIGSABSYZAIHB-UHFFFAOYSA-N
• SMILES： OCC1(CC2C=C(C=CC=2OC)NC(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 307.17835828g/mol
• Monoisotopic Mass: 307.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 67.8Ų

Additional information on tert-butyl N-(3-{1-(hydroxymethyl)cyclopropylmethyl}-4-methoxyphenyl)carbamate

tert-butyl N-(3-{1-(hydroxymethyl)cyclopropylmethyl}-4-methoxyphenyl)carbamate (CAS No. 2229343-90-0): An Overview of a Promising Compound in Medicinal Chemistry

tert-butyl N-(3-{1-(hydroxymethyl)cyclopropylmethyl}-4-methoxyphenyl)carbamate (CAS No. 2229343-90-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its tert-butyl carbamate moiety and a substituted phenyl ring, represents a promising candidate for the development of new pharmaceuticals. In this article, we will delve into the chemical structure, synthesis, biological activity, and potential applications of this compound, drawing on the latest research findings to provide a comprehensive overview.

The chemical structure of tert-butyl N-(3-{1-(hydroxymethyl)cyclopropylmethyl}-4-methoxyphenyl)carbamate is notable for its complexity and functional groups. The tert-butyl carbamate group is known for its ability to enhance the stability and solubility of compounds, making it a valuable moiety in drug design. The 3-{1-(hydroxymethyl)cyclopropylmethyl}-4-methoxyphenyl substituent introduces additional complexity and reactivity, which can be exploited for various pharmacological purposes. The hydroxymethyl group, in particular, can participate in hydrogen bonding and other interactions that are crucial for biological activity.

The synthesis of tert-butyl N-(3-{1-(hydroxymethyl)cyclopropylmethyl}-4-methoxyphenyl)carbamate has been the subject of several recent studies. One notable approach involves the reaction of 3-{1-(hydroxymethyl)cyclopropylmethyl}-4-methoxyaniline with tert-butyl chloroformate under controlled conditions. This method yields high purity and yield, making it suitable for large-scale production. Another synthetic route involves the use of palladium-catalyzed coupling reactions to construct the complex phenyl ring system, followed by carbamate formation. These synthetic strategies not only demonstrate the versatility of organic chemistry but also highlight the importance of precise control over reaction conditions to achieve the desired product.

In terms of biological activity, tert-butyl N-(3-{1-(hydroxymethyl)cyclopropylmethyl}-4-methoxyphenyl)carbamate has shown promising results in various assays. Recent studies have indicated that this compound exhibits potent anti-inflammatory properties, which could be attributed to its ability to modulate key signaling pathways involved in inflammation. Additionally, preliminary data suggest that it may have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings are supported by in vitro and in vivo experiments that demonstrate its ability to reduce oxidative stress and inhibit apoptosis in neuronal cells.

The pharmacokinetic properties of tert-butyl N-(3-{1-(hydroxymethyl)cyclopropylmethyl}-4-methoxyphenyl)carbamate have also been investigated to assess its suitability as a therapeutic agent. Studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, with moderate plasma protein binding and low clearance rates. These characteristics are crucial for ensuring that the compound reaches its target tissues at effective concentrations without causing significant side effects.

In addition to its potential therapeutic applications, tert-butyl N-(3-{1-(hydroxymethyl)cyclopropylmethyl}-4-methoxyphenyl)carbamate has been explored as a tool compound in academic research. Its unique structure makes it an excellent model for studying the effects of specific functional groups on biological activity. For instance, researchers have used this compound to investigate the role of hydroxymethyl groups in protein-ligand interactions and their impact on receptor binding affinity. These studies not only contribute to our understanding of fundamental biological processes but also provide valuable insights for drug discovery and development.

The future prospects for tert-butyl N-(3-{1-(hydroxymethyl)cyclopropylmethyl}-4-methoxyphenyl)carbamate are promising. Ongoing clinical trials are evaluating its efficacy and safety in treating various inflammatory and neurodegenerative conditions. If these trials yield positive results, this compound could become an important addition to the arsenal of therapeutic agents available to clinicians. Furthermore, ongoing research is focused on optimizing its structure to enhance its potency and selectivity, which could lead to the development of even more effective derivatives.

In conclusion, tert-butyl N-(3-{1-(hydroxymethyl)cyclopropylmethyl}-4-methoxyphenyl)carbamate (CAS No. 2229343-90-0) is a fascinating compound with significant potential in medicinal chemistry. Its unique chemical structure, promising biological activity, favorable pharmacokinetic properties, and utility as a research tool make it an exciting area of study for both academic researchers and pharmaceutical developers. As research continues to advance our understanding of this compound, it is likely to play an increasingly important role in the development of new therapies for a range of diseases.